2-{1-cyclohexyl-4-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-2-piperazinyl}ethanol

• IUPAC Name: 2-[1-cyclohexyl-4-[(1,3-dimethylpyrazol-4-yl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C18H32N4O/c1-15-16(12-20(2)19-15)13-21-9-10-22(18(14-21)8-11-23)17-6-4-3-5-7-17/h12,17-18,23H,3-11,13-14H2,1-2H3
• InChI Key: FLFOMOUVQDLSNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1CN2CCN(C(C2)CCO)C3CCCCC3)C
• Molecular Formula: C18H32N4O
• Molecular Weight: 320.5 g/mol

Description

2-{1-cyclohexyl-4-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-2-piperazinyl}ethanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. The compound is commonly referred to as C21H34N4O and is known for its unique molecular structure, which has been the subject of numerous studies.

Mechanism of Action

The exact mechanism of action of 2-{1-cyclohexyl-4-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-2-piperazinyl}ethanol is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. The compound has been shown to interact with the GABA-A receptor, which is involved in the regulation of anxiety and sleep. It has also been shown to inhibit the activity of certain enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce pain and inflammation, improve cognitive function, and reduce anxiety and stress. The compound has also been shown to have antioxidant properties, which may help protect against oxidative damage in the body.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{1-cyclohexyl-4-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-2-piperazinyl}ethanol in lab experiments is its wide range of pharmacological activities. The compound has been shown to have a variety of effects on the body, making it a useful tool for studying different physiological and biochemical processes. However, one of the limitations of using this compound in lab experiments is its potential toxicity. The compound has been shown to have toxic effects at high doses, which may limit its use in certain studies.

Future Directions

There are several future directions for research on 2-{1-cyclohexyl-4-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-2-piperazinyl}ethanol. One area of interest is its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as a pain reliever and anti-inflammatory agent. Additionally, further research is needed to better understand the compound's mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-{1-cyclohexyl-4-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-2-piperazinyl}ethanol involves the reaction of 1-cyclohexyl-4-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]piperazine with ethylene oxide. The reaction is carried out under specific conditions and yields the desired compound. The synthesis method has been optimized and improved over the years, resulting in a more efficient and cost-effective process.

Scientific Research Applications

2-{1-cyclohexyl-4-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-2-piperazinyl}ethanol has been extensively studied for its potential applications in the field of medicine. The compound has been shown to have a wide range of pharmacological activities, including analgesic, anti-inflammatory, and anxiolytic effects. It has also been studied for its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.